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Compound of Interest

Compound Name: Xylotriose

Cat. No.: B1631234

For researchers and scientists in the fast-paced world of drug development, adherence to
stringent safety protocols is paramount. This guide provides essential, step-by-step procedures
for the proper disposal of Xylotriose, ensuring the safety of laboratory personnel and
compliance with regulatory standards. While Xylotriose is not classified as a hazardous
substance under the Globally Harmonized System (GHS), responsible chemical handling and
disposal are integral to maintaining a safe research environment.[1]

Essential Safety and Chemical Profile

Before handling Xylotriose, it is crucial to be familiar with its chemical and physical properties.
This information is vital for a comprehensive risk assessment and informs the appropriate
handling and disposal procedures.
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Property Value

Molecular Formula C15H26013

Molecular Weight 414.36 g/mol [1][2]

Appearance White to off-white solid[2]

Solubility Soluble in Water (125 mg/mL) and DMSO (100
mg/mL)[2][3]

Storage 4°C, protect from light[2]

GHS Hazard Classification Not classified as hazardous|[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: O

HMIS Ratings Health: O, Fire: 0, Reactivity: 0

**Step-by-Step Disposal Protocol for Xylotriose

Follow these procedural steps to ensure the safe and compliant disposal of Xylotriose waste.
. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.
. Waste Segregation:

Solid Waste: Collect uncontaminated Xylotriose powder and any items lightly contaminated
(e.g., weighing paper, gloves) in a designated, clearly labeled waste container for non-
hazardous solid chemical waste.

Aqueous Solutions: While Xylotriose is not classified as hazardous, it is best practice to
avoid disposing of chemical solutions down the drain. Collect aqueous solutions of
Xylotriose in a labeled container for non-hazardous aqueous waste.

Contaminated Labware: Reusable glassware should be washed with an appropriate solvent
and detergent. Disposable plastics that cannot be decontaminated should be disposed of as
solid chemical waste.
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3. Container Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name

("Xylotriose") and the primary solvent if in solution. Indicate that the waste is non-
hazardous.

4. Storage of Waste:

Store waste containers in a designated, secondary containment area away from

incompatible materials. Keep containers securely sealed.
5. Final Disposal:

Dispose of all Xylotriose waste through your institution's chemical waste program.[4][5]

Adhere to all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Xylotriose.
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Caption: Workflow for the proper disposal of Xylotriose.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure
that chemical waste is managed in a compliant and responsible manner. Always consult your
institution's specific safety guidelines and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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